Cas no 3387-73-3 (Adenosine, 5'-S-2-propenyl-5'-thio-)
3387-73-3 structure
Product Name:Adenosine, 5'-S-2-propenyl-5'-thio-
CAS No:3387-73-3
MF:C13H17N5O3S
MW:323.370780706406
CID:1465772
Update Time:2024-08-25
Adenosine, 5'-S-2-propenyl-5'-thio- Chemical and Physical Properties
Names and Identifiers
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- Adenosine, 5'-S-2-propenyl-5'-thio-
- Adenosine, 5'-S-2-propen-1-yl-5'-thio-
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- Inchi: 1S/C13H17N5O3S/c1-2-3-22-4-7-9(19)10(20)13(21-7)18-6-17-8-11(14)15-5-16-12(8)18/h2,5-7,9-10,13,19-20H,1,3-4H2,(H2,14,15,16)/t7-,9-,10-,13-/m1/s1
- InChI Key: GDDLOMHXPIROTK-QYVSTXNMSA-N
- SMILES: S(CC=C)C[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2)[C@H](O)[C@@H]1O
Computed Properties
- Exact Mass: 323.10541
Experimental Properties
- Density: 1.67±0.1 g/cm3(Predicted)
- Boiling Point: 647.0±65.0 °C(Predicted)
- PSA: 119.31
- pka: 13.12±0.70(Predicted)
Adenosine, 5'-S-2-propenyl-5'-thio- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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